Cas no 37110-03-5 (5-(hydroxymethyl)-2-Furancarboxaldehyde oxime)

• Product Name: 5-(hydroxymethyl)-2-Furancarboxaldehyde oxime
• CAS No: 37110-03-5
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 296638
• Update Time: 2024-02-29

5-(hydroxymethyl)-2-Furancarboxaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-2-Furancarboxaldehyde oxime
• 5-Hydroxymethylfuraldoxime
• 2-Furancarboxaldehyde, 5-(hydroxymethyl)-, oxime (9CI)

• Inchi： 1S/C6H7NO3/c8-4-6-2-1-5(10-6)3-7-9/h1-3,8-9H,4H2/b7-3+
• InChI Key： BTBUWOXPYDGVSW-XVNBXDOJSA-N
• SMILES： O1C(CO)=CC=C1/C=N/O

Computed Properties

• Exact Mass: 141.043
• Monoisotopic Mass: 141.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 66A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds